![molecular formula C7H5BFNO2 B1349906 3-Cyano-4-fluorophenylboronic acid CAS No. 214210-21-6](/img/structure/B1349906.png)
3-Cyano-4-fluorophenylboronic acid
Overview
Description
3-Cyano-4-fluorophenylboronic acid is a chemical compound with the empirical formula C7H5BFNO2 . It is often used as a reactant in laboratory chemicals .
Synthesis Analysis
Pinacol boronic esters, such as this compound pinacol ester, are valuable building blocks in organic synthesis . Protodeboronation of these esters is not well developed, but a radical approach has been reported for catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters .Molecular Structure Analysis
The molecular weight of this compound is 164.93 . The SMILES string representation is OB(O)c1ccc(C#N)c(F)c1 .Chemical Reactions Analysis
While specific reactions involving this compound are not well-documented, boronic acids in general are known to participate in various types of reactions. For instance, they can be used as reactants in coupling reactions with arenediazonium tetrafluoroborates, iodonium salts, and iodanes .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a density of 1.4±0.1 g/cm3, boiling point of 333.2±52.0 °C at 760 mmHg, and a flash point of 155.3±30.7 °C . It has 3 H-bond acceptors, 2 H-bond donors, and 2 freely rotating bonds .Scientific Research Applications
Synthesis and Chemical Transformation
3-Cyano-4-fluorophenylboronic acid is instrumental in various synthesis and chemical transformation processes. A study demonstrated its use in the facile synthesis of 2-bromo-3-fluorobenzonitrile, showcasing its role in the bromodeboronation of aryl boronic acids, leading to the formation of aryl bromides and chlorides (Szumigala et al., 2004). Similarly, its application in Rhodium-catalyzed annulation reactions with alkynes and strained alkenes has been explored to afford substituted indenones or indanones (Miura & Murakami, 2005).
Material Science and Photonics
In material science, this compound contributes to the development of liquid crystalline media and photonic applications. The synthesis of 4′-alkyl- and 4′-alkoxy-4-cyano-3-fluorobiphenyls, which are significant in understanding the effects of fluoro substitution in biphenyls, is a key example of this application (Gray et al., 1995). Moreover, its derivative, 4-amino-3-fluorophenylboronic acid, has been used in developing photonic crystal glucose-sensing materials for noninvasive monitoring of glucose in tear fluid (Alexeev et al., 2004).
Catalysis and Organic Chemistry
The compound plays a role in catalysis, particularly in Suzuki-Miyaura C-C coupling reactions. It's used in the preparation of fluorinated biphenyl derivatives, which are important in the pharmaceutical industry and as components of liquid crystalline media (Erami et al., 2017). Additionally, its use in the synthesis of diboronic acid-based fluorescent probes for glucose detection in aqueous media and biological matrices highlights its versatility (Wang et al., 2021).
Experimental Oncology
In experimental oncology, derivatives of this compound have been studied for their antiproliferative potential, indicating a promising avenue in cancer treatment research (Psurski et al., 2018).
Safety and Hazards
3-Cyano-4-fluorophenylboronic acid is considered hazardous. It is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas .
Mechanism of Action
Target of Action
3-Cyano-4-fluorophenylboronic acid is primarily used as a reagent in the Suzuki-Miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed carbon-carbon bond-forming process . Therefore, the primary target of this compound is the palladium catalyst used in the reaction .
Mode of Action
In the Suzuki-Miyaura coupling reaction, the this compound acts as a nucleophile . The boronic acid moiety of the compound interacts with the palladium catalyst, undergoing a process known as transmetalation . This results in the formation of a new carbon-carbon bond .
Biochemical Pathways
The Suzuki-Miyaura coupling reaction is a key pathway in synthetic chemistry, particularly in the synthesis of biaryl compounds . The reaction allows for the formation of carbon-carbon bonds, which are fundamental in organic chemistry and biochemistry .
Result of Action
The primary result of the action of this compound in a Suzuki-Miyaura coupling reaction is the formation of a new carbon-carbon bond . This can lead to the synthesis of complex organic compounds, including pharmaceuticals and materials for organic electronics .
Action Environment
The efficacy and stability of this compound can be influenced by various environmental factors. These include the presence of a suitable palladium catalyst, the pH of the reaction environment, and the temperature . Proper control of these factors is crucial for the successful application of this compound in Suzuki-Miyaura coupling reactions .
Biochemical Analysis
Biochemical Properties
3-Cyano-4-fluorophenylboronic acid plays a significant role in biochemical reactions, particularly in the field of organic synthesis and medicinal chemistry. It is commonly used in Suzuki-Miyaura coupling reactions, which are essential for forming carbon-carbon bonds in the synthesis of complex organic molecules . This compound interacts with various enzymes and proteins, facilitating the formation of new chemical bonds. The nature of these interactions often involves the formation of covalent bonds between the boronic acid group and the active sites of enzymes, leading to enzyme inhibition or activation .
Cellular Effects
The effects of this compound on cellular processes are diverse and depend on the specific cell type and experimental conditions. This compound has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, it can modulate the activity of kinases and phosphatases, which are crucial for cell signaling . Additionally, this compound can affect the expression of genes involved in metabolic pathways, leading to changes in cellular metabolism and energy production .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms involves the binding of the boronic acid group to specific biomolecules, such as enzymes and receptors . This binding can result in enzyme inhibition or activation, depending on the nature of the interaction. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins . These interactions can lead to changes in the expression of genes involved in critical cellular processes.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to factors such as stability and degradation. This compound is generally stable under standard laboratory conditions, but its stability can be affected by factors such as pH, temperature, and exposure to light . Over time, this compound may degrade, leading to a decrease in its effectiveness. Long-term studies have shown that this compound can have lasting effects on cellular function, particularly in in vitro and in vivo models .
Dosage Effects in Animal Models
The effects of this compound in animal models vary with different dosages. At low doses, this compound can have beneficial effects, such as modulating enzyme activity and improving metabolic function . At high doses, this compound can exhibit toxic or adverse effects, including enzyme inhibition and disruption of cellular processes . Threshold effects have been observed, where the compound’s impact on biological systems changes significantly at specific dosage levels.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors essential for biochemical reactions . This compound can affect metabolic flux and alter the levels of metabolites in cells. For example, it can inhibit enzymes involved in glycolysis and the citric acid cycle, leading to changes in energy production and metabolic balance . Additionally, this compound can interact with cofactors such as NADH and FADH2, influencing redox reactions and cellular respiration.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . This compound can be actively transported across cell membranes and distributed to various cellular compartments. The localization and accumulation of this compound within cells can affect its activity and function. For instance, its interaction with transporters can influence its uptake and distribution, impacting its overall effectiveness .
Subcellular Localization
This compound exhibits specific subcellular localization, which can affect its activity and function . This compound can be directed to particular compartments or organelles within cells through targeting signals and post-translational modifications. For example, it may localize to the mitochondria, where it can influence cellular respiration and energy production
Properties
IUPAC Name |
(3-cyano-4-fluorophenyl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BFNO2/c9-7-2-1-6(8(11)12)3-5(7)4-10/h1-3,11-12H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLKIYJDSLMKNLC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1)F)C#N)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BFNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40374095 | |
Record name | 3-Cyano-4-fluorophenylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40374095 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.93 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
214210-21-6 | |
Record name | 3-Cyano-4-fluorophenylboronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40374095 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-CYANO-4-FLUOROPHENYLBORONIC ACID | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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